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Compound of Interest

Compound Name: Sodium aluminum hydride

Cat. No.: B089126 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the catalytic dehydrogenation of

sodium aluminum hydride (NaAlH₄), a promising material for chemical hydrogen storage and

as a reducing agent. The following sections detail the underlying chemistry, experimental

procedures, and performance data of various catalytic systems.

Introduction
Sodium aluminum hydride, also known as sodium alanate, is a complex metal hydride with a

high gravimetric hydrogen density of 7.4 wt %. However, its practical application for hydrogen

release is hindered by slow kinetics and high decomposition temperatures. The introduction of

catalysts, particularly titanium-based compounds, has been shown to significantly improve the

dehydrogenation kinetics, allowing for hydrogen release at more moderate conditions. This has

opened up possibilities for its use in hydrogen storage applications and as an in-situ source of

hydrogen for chemical reductions, which is of particular interest in pharmaceutical synthesis.

The dehydrogenation of NaAlH₄ occurs in a two-step process:

3NaAlH₄ → Na₃AlH₆ + 2Al + 3H₂ (3.7 wt % H₂)

Na₃AlH₆ → 3NaH + Al + 3/2 H₂ (1.9 wt % H₂)
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Catalysts primarily enhance the kinetics of the first decomposition step, making it accessible at

lower temperatures.

Data Presentation: Performance of Various
Catalysts
The choice of catalyst and doping method significantly impacts the dehydrogenation

performance of NaAlH₄. Below is a summary of quantitative data for different catalytic systems.
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Experimental Protocols
Catalyst Doping of NaAlH₄ via Ball Milling
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Objective: To prepare catalyst-doped sodium aluminum hydride using a high-energy ball

milling technique.

Materials:

Sodium aluminum hydride (NaAlH₄, 95% purity)

Catalyst precursor (e.g., TiCl₃, 99% purity)

Tungsten carbide (WC) milling bowl and balls

Inert atmosphere glovebox (e.g., argon-filled)

Planetary ball mill

Procedure:

Safety Precautions: All handling of NaAlH₄ and catalyst precursors must be performed in an

inert atmosphere glovebox due to their high reactivity with air and moisture.

Sample Preparation: Inside the glovebox, weigh the desired amounts of NaAlH₄ and the

catalyst precursor. A typical catalyst loading is 2-7 mol%.

Loading the Mill: Place the weighed powders and tungsten carbide balls into the WC milling

bowl. A typical ball-to-powder mass ratio is between 30:1 and 40:1.

Milling: Seal the milling bowl inside the glovebox and transfer it to the planetary ball mill.

Milling Parameters: Mill the mixture at a rotational speed of approximately 400 rpm. The

milling time can vary from 1 to 5 hours, depending on the desired level of mixing and particle

size reduction. For some syntheses, milling can be performed under a hydrogen or argon

atmosphere.

Sample Retrieval: After milling, return the milling bowl to the glovebox and carefully retrieve

the doped NaAlH₄ powder. The material is now ready for dehydrogenation analysis.

Measurement of Hydrogen Desorption

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b089126?utm_src=pdf-body
https://www.benchchem.com/product/b089126?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089126?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: To quantitatively measure the hydrogen released from a catalyzed NaAlH₄ sample

as a function of temperature and time.

Materials:

Catalyst-doped NaAlH₄ powder

Sieverts-type apparatus or a thermogravimetric analyzer (TGA) coupled with a mass

spectrometer (MS)

Sample holder

Inert gas supply (e.g., Argon)

Procedure:

Sample Loading: In an inert atmosphere glovebox, load a precisely weighed amount of the

catalyzed NaAlH₄ powder into the sample holder of the analysis instrument.

System Purge: Seal the sample holder and connect it to the instrument. Purge the system

thoroughly with a high-purity inert gas to remove any residual air and moisture.

Dehydrogenation Analysis (TGA-MS):

Heat the sample at a constant heating rate (e.g., 5 °C/min) under a continuous flow of inert

gas.

The TGA will record the mass loss of the sample as a function of temperature, which

corresponds to the amount of hydrogen released.

The coupled MS will simultaneously analyze the evolved gas to confirm that hydrogen is

the primary species being released.

Dehydrogenation Analysis (Sieverts Apparatus):

Evacuate the calibrated volume of the apparatus.

Heat the sample to the desired isothermal temperature (e.g., 100 °C).
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Monitor the pressure increase in the calibrated volume over time.

Using the ideal gas law, calculate the amount of hydrogen released from the pressure,

volume, and temperature data.

Data Analysis: From the obtained data, determine the total weight percentage of hydrogen

released, the onset temperature of dehydrogenation, and the dehydrogenation kinetics (rate

of hydrogen release).
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Experimental Workflow
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Caption: Workflow for catalyst doping and dehydrogenation analysis of NaAlH₄.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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